Cas no 2060045-60-3 (4-(3-Chlorophenyl)oxane)

• Product Name: 4-(3-Chlorophenyl)oxane
• CAS No: 2060045-60-3
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• MDL: MFCD30488253
• CID: 5613410
• PubChem ID: 91499020
• Update Time: 2025-07-17

4-(3-Chlorophenyl)oxane Chemical and Physical Properties

Names and Identifiers

• EN300-330511
• 2060045-60-3
• 4-(3-Chlorophenyl)oxane
• 2H-Pyran, 4-(3-chlorophenyl)tetrahydro-
• 4-(3-Chlorophenyl)tetrahydro-2H-pyran

• MDL： MFCD30488253
• Inchi： 1S/C11H13ClO/c12-11-3-1-2-10(8-11)9-4-6-13-7-5-9/h1-3,8-9H,4-7H2
• InChI Key： YVIUHPOSDUUVHP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1CCOCC1

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 284.0±28.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(3-Chlorophenyl)oxane

4-(3-Chlorophenyl)oxane: A Comprehensive Overview of Its Synthesis, Applications, and Research Trends

4-(3-Chlorophenyl)oxane, with the chemical formula C₁₂H₁₀ClO, is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This molecule, characterized by its unique 3-chlorophenyl substituent and the oxane ring structure, serves as a key intermediate in the synthesis of various pharmaceuticals and functional materials. Recent studies have highlighted its potential in targeted drug delivery systems and bioactive molecule design, making it a focal point for researchers exploring novel therapeutic strategies.

The 4-(3-Chlorophenyl)oxane molecule exhibits a distinct chemical architecture, combining aromatic and cyclic functionalities. The 3-chlorophenyl group introduces electron-withdrawing properties, which can modulate the reactivity and biological activity of the compound. Meanwhile, the oxane ring provides structural stability and flexibility, enabling diverse chemical modifications. These features make it an attractive scaffold for the development of bioactive molecules with tailored pharmacological profiles.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-(3-Chlorophenyl)oxane. A 2023 study published in Journal of Medicinal Chemistry reported a novel catalytic approach using transition metal complexes to achieve high-yield synthesis under mild conditions. This method not only reduces the environmental impact of the process but also enhances the scalability of the compound for industrial applications. The use of green chemistry principles in its synthesis underscores the growing emphasis on sustainable practices in pharmaceutical research.

The 4-(3-Chlorophen.oxane has demonstrated promising applications in the development of anti-inflammatory agents and anticancer therapeutics. In a 2022 study published in ACS Chemical Biology, researchers explored its potential as a prodrug precursor for selective targeting of tumor cells. The compound's ability to undergo enzymatic cleavage in specific cellular environments was highlighted, suggesting its utility in designing site-specific drug delivery systems. This finding aligns with the broader trend of precision medicine, where targeted therapies are increasingly favored over conventional broad-spectrum treatments.

Pharmacological studies on 4-(3-Chlorophenyl)oxane have revealed its potential as a modulator of protein-protein interactions. A 2023 paper in Drug Discovery Today described its ability to inhibit the interaction between key signaling molecules involved in cellular proliferation. This property makes it a candidate for the development of multitarget drugs, which are gaining traction in the treatment of complex diseases such as cancer and neurodegenerative disorders. The compound's structural adaptability allows for the incorporation of functional groups that can fine-tune its biological activity.

In the realm of materials science, 4-(3-Chlorophenyl)oxane has been investigated for its potential in the fabrication of smart polymers and nanomaterials. A 2024 study in Advanced Materials demonstrated its use as a building block for creating stimuli-responsive hydrogels. These materials exhibit changes in their physical properties in response to environmental cues such as pH or temperature, making them suitable for applications in drug delivery and tissue engineering. The integration of 4-(3-Chlorophenyl)oxane into such systems highlights its versatility beyond traditional pharmaceutical applications.

The 4-(3-Chlorophenyl)oxane has also shown potential in the development of antimicrobial agents. A 2023 study published in Antimicrobial Agents and Chemotherapy explored its ability to disrupt bacterial cell membranes through electrostatic interactions. This mechanism of action is particularly relevant in the context of increasing antibiotic resistance, as it offers an alternative approach to combating microbial infections. The compound's structural features enable it to interact with a wide range of microbial targets, making it a promising candidate for the design of broad-spectrum antimicrobial agents.

Recent computational studies have provided insights into the molecular dynamics of 4-(3-Chlorophenyl)oxane. A 2024 paper in Journal of Computational Chemistry used molecular docking simulations to predict its binding affinity with various protein targets. These simulations revealed that the compound can form stable complexes with enzymes involved in metabolic pathways, suggesting its potential as an inhibitor of specific metabolic processes. This finding is significant for the development of drugs targeting metabolic disorders and cancer metabolism.

The 4-(3-Chlorophenyl)oxane has also been evaluated for its safety profile in preclinical studies. A 2023 toxicological assessment published in Toxicology and Applied Pharmacology indicated that the compound exhibits low cytotoxicity towards mammalian cells at therapeutic concentrations. This is a crucial factor in the development of safe and effective pharmaceuticals, as it reduces the risk of adverse effects during clinical trials and therapeutic use. The compound's favorable safety profile supports its further exploration as a lead molecule in drug discovery.

Despite its promising applications, the 4-(3-Chlorophenyl)oxane faces challenges in terms of its chemical stability and solubility. Researchers are actively working on modifying its structure to enhance these properties while maintaining its biological activity. A 2024 study in Organic & Biomolecular Chemistry reported the successful synthesis of derivatives with improved water solubility, which could facilitate its use in oral drug formulations. These modifications are essential for optimizing the compound's pharmacokinetic properties and ensuring its efficacy in vivo.

In conclusion, 4-(3-Chlorophenyl)oxane represents a valuable compound with diverse applications in pharmaceutical and materials science. Its unique chemical structure and functional properties make it a promising candidate for the development of novel therapeutics and advanced materials. Continued research into its synthesis, biological activity, and potential modifications will be critical in unlocking its full potential. As the field of medicinal chemistry evolves, compounds like 4-(3-Chlorophenyl)oxane will play an increasingly important role in addressing complex health challenges and advancing the frontiers of scientific innovation.

4-(3-Chlorophenyl)oxane is a prime example of how organic chemistry can contribute to the development of innovative solutions in healthcare and technology. Its versatility and adaptability make it a subject of ongoing research, with potential applications spanning from drug discovery to materials engineering. As new methodologies and technologies emerge, the exploration of 4-(3-Chlorophenyl)oxane will undoubtedly lead to further breakthroughs, underscoring its significance in the scientific community.